(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone

• IUPAC Name: (3-ethoxy-1-ethylpyrazol-4-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H23FN4O2/c1-3-23-13-14(17(20-23)25-4-2)18(24)22-11-9-21(10-12-22)16-8-6-5-7-15(16)19/h5-8,13H,3-4,9-12H2,1-2H3
• InChI Key: YWKCXASTYLIWAT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H23FN4O2
• Molecular Weight: 346.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of a similar compound is C19H26N4O3, with a molecular weight of 358.442. The structure-activity relationship studies of similar compounds have shown that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring was essential for their inhibitory effects.

Scientific Research Applications

However, the inquiry into specific chemical compounds often intersects with broader research themes, such as the study of heterocyclic compounds, their synthesis, biological activities, and potential applications across various fields including medicinal chemistry, material science, and environmental science. For instance, the synthesis and bioevaluation of novel pyrazole derivatives under different conditions highlight the importance of such compounds in pharmaceutical activities, showcasing their relevance in agrochemical and medicinal applications (Sheetal et al., 2018). Pyrazoles, a class to which the specific compound partially belongs due to its pyrazole moiety, have been recognized for their significant bioactivities, offering a window into the potential research applications of similar heterocyclic compounds.

Moreover, studies on various heterocyclic compounds and their derivatives, such as the pharmacological properties of osthole, demonstrate the diverse bioactivities and therapeutic potentials of these molecules, which might parallel the interests in researching compounds like "(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone" (Zhong-rong Zhang et al., 2015).